3-Bromo-4'-nitrobenzophenone

• IUPAC Name: (3-bromophenyl)-(4-nitrophenyl)methanone
• InChI: InChI=1S/C13H8BrNO3/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(7-5-9)15(17)18/h1-8H
• InChI Key: JBTVSXLUBZLXSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H8BrNO3
• DSSTOX Substance ID: DTXSID80641511
• Molecular Weight: 306.11 g/mol
• CAS No.: 760192-92-5

Description

3-Bromo-4-nitrobenzophenone (3BNBP) is a nitro compound that is widely used in organic synthesis. The compound has been used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the preparation of other nitro compounds. 3BNBP has been studied extensively in the laboratory and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Aromatic Nucleophilic Substitution with Rearrangement

3-Bromo-4'-nitrobenzophenone has been studied in reactions involving aromatic nucleophilic substitutions. For instance, 3-Bromo-2-nitrobenzo[b]thiophene was reacted with amines in N,N-dimethylformamide, leading to unexpected N-substituted 2-amino-3-nitrobenzo[b]thiophenes. This showcases the compound's utility in synthesis through aromatic nucleophilic substitution with rearrangement (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

Synthesis of Hindered Benzophenones

The compound plays a role in the synthesis of hindered benzophenones. It has been used in the preparation of various benzophenone derivatives, like 3-Bromo-2,2′,4,4′,6,6′-hexamethyl-3′-nitrobenzophenone, through Friedel–Crafts acylation. This process demonstrates the existence of optical isomerism in suitably substituted benzophenones due to steric interactions (Narayanan, Selvarajan, & Swaminathan, 1968).

Electrochemical Reduction Studies

This compound has also been involved in studies focusing on the electrochemical reduction of aromatic nitro compounds. Research in this area has been pivotal in understanding the reduction mechanisms of such compounds in various mediums, which is crucial for applications in electrochemistry and material science (Laviron, Meunier‐Prest, & Lacasse, 1994).

Characterization in Nonlinear Optical Materials

The compound has been characterized in studies of nonlinear optical materials. For instance, 3-nitro–4-hydroxy–4′-bromobenzophenone was analyzed using x-ray powder diffraction, highlighting its potential applications in the field of optics and materials science (Jin, Jin, & Zhou, 1995).

Reactivity with Nucleophiles

Research has explored the reactivity of this compound with nucleophiles, revealing mechanisms involving base-catalysis and isomer formation. Such studies contribute to a deeper understanding of organic reaction mechanisms and can inform the development of novel synthetic routes (Cosimelli, Lamartina, & Spinelli, 2001).

Safety and Hazards

3-Bromo-4’-nitrobenzophenone is labeled as an irritant. It is recommended to avoid getting it in eyes, on skin, or on clothing. Adequate ventilation should be ensured and dust formation should be avoided.